Cas no 169332-60-9 (Ac-DEVD-CHO)

• Product Name: Ac-DEVD-CHO
• CAS No: 169332-60-9
• MF: C₂₀H₃₀N₄O₁₁
• MW: 502.472405910492
• MDL: MFCD00671412
• CID: 214930
• PubChem ID: 24890193
• Update Time: 2025-05-24

Ac-DEVD-CHO Chemical and Physical Properties

Names and Identifiers

• L-Valinamide,N-acetyl-L-a-aspartyl-L-a-glutamyl-N-[(1S)-2-carboxy-1-formylethyl]-
• AC-ASP-GLU-VAL-ASP-CHO
• AC-DEVD-CHO
• Ac-DEVD-CHO (N-Acetyl-Asp-Glu-Val-Asp-CHO)
• N-Acetyl-Asp-Glu-Val-Asp-al
• Caspase-2 Inhibitor (Aldehyde)
• MF 191
• AC-DEVD-ALDEHYDE
• CASPASE-3 INHIBITOR
• ACETYL-DEVD-ALDEHYDE
• Ac-Asp-Glu-Val-Asp-H
• CASPASE-3 INHIBITOR I
• N-AC-ASP-GLU-VAL-ASP-CHO
• APOPAIN INHIBITOR
• CASPASE 3
• CPP32
• CPP32/APOPAIN INHIBITOR
• Ac-Asp-Glu-Val-Asp-Aldehyde
• acetyl-Asp-Glu-Val-Asp-aldehyde
• acetyl-Asp-Glu-Val-Asp aldehyde
• N-acetyl-Asp-Glu-Val-Asp aldehyde
• N-acetyl-Asp-Glu-Val-Asp-aldehyde
• (4S)-4-[[(2S)-2-acetamido-4-hydroxy-4-oxobutanoyl]amino]-5-[[(2S)-1-[[(2S)-4-hydroxy-1,4-dioxobutan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-5-oxopentanoic acid
• acetyl-
• CHEMBL417149
• N-acetyl-L-alpha-aspartyl-L-alpha-glutamyl-N-[(1S)-2-carboxy-1-formylethyl]-L-valinamide
• (4S,7S,10S,13S)-7-(2-carboxyethyl)-4-(carboxymethyl)-13-formyl-10-isopropyl-2,5,8,11-tetraoxo-3,6,9,12-tetraazapentadecan-15-oic acid
• CCG-269708
• L-Valinamide,N-acetyl-L-a-aspartyl-L-a-glutamyl-N-(2-carboxy-1-formylethyl)-
• GTPL6527
• Caspase-3 Inhibitor I - CAS 169332-60-9
• N-acetyl-L-alpha-aspartyl-L-alpha-glutamyl-N-[(2S)-1-carboxy-3-oxopropan-2-yl]-L-valinamide
• acetyl-aspartyl-glutamyl-valyl-aspartal
• D71136
• L-Valinamide, N-acetyl-L-alpha-aspartyl-L-alpha-glutamyl-N-[(1S)-2-carboxy-1-formylethyl]- (9CI)
• 169332-60-9
• BS-15530
• NCGC00345452-02
• L 761191
• 184179-08-6
• s7901
• Z4561822377
• (4S,7S,10S,13S)-7-(2-carboxyethyl)-4-(carboxymethyl)-13-formyl-10-isopropyl-2,5,8,11-tetraoxo-3,6,9,12-tetraazapentadecan-15-oicacid
• AC-29039
• SCHEMBL1674857
• (4S)-4-[[(2S)-2-acetamido-3-carboxypropanoyl]amino]-5-[[(2S)-1-[[(2S)-1-carboxy-3-oxopropan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-5-oxopentanoic acid
• BDBM10246
• CS-7676
• AKOS037648768
• 7-(2-Carboxyethyl)-4-(carboxymethyl)-13-formyl-2,5,8,11-tetrahydroxy-10-(propan-2-yl)-3,6,9,12-tetraazapentadeca-2,5,8,11-tetraen-15-oic acid
• DTXSID40937624
• Q27074145
• Ac-Asp-Glu-Val-Asp aldehyde
• C20H30N4O11
• HY-P1001
• 2h5i
• CHEBI:59385
• L-valinamide, N-acetyl-L-alpha-aspartyl-L-alpha-glutamyl-N-[(1S)-2-carboxy-1-formylethyl]-
• (4S)-4-{[(1S)-1-{[(2S)-1-carboxy-3-oxopropan-2-yl]carbamoyl}-2-methylpropyl]carbamoyl}-4-[(3S)-3-acetamido-3-formamidopropanoic acid]butanoic acid
• L-Valinamide, N-acetyl-L-alpha-aspartyl-L-alpha-glutamyl-N-(2-carboxy-1-formylethyl)-, (S)-
• Ac-DEVD-CHO,N-Acetyl-Asp-Glu-Val-Asp-al
• UMBVAPCONCILTL-MRHIQRDNSA-N
• DA-60711
• Ac-DEVD-CHO

• MDL： MFCD00671412
• Inchi： 1S/C20H30N4O11/c1-9(2)17(20(35)22-11(8-25)6-15(29)30)24-18(33)12(4-5-14(27)28)23-19(34)13(7-16(31)32)21-10(3)26/h8-9,11-13,17H,4-7H2,1-3H3,(H,21,26)(H,22,35)(H,23,34)(H,24,33)(H,27,28)(H,29,30)(H,31,32)/t11-,12-,13-,17-/m0/s1
• InChI Key： UMBVAPCONCILTL-MRHIQRDNSA-N
• SMILES： O=C([C@H](CCC(=O)O)NC([C@H](CC(=O)O)NC(C)=O)=O)N[C@H](C(N[C@H](C=O)CC(=O)O)=O)C(C)C

Computed Properties

• Exact Mass: 502.19100
• Monoisotopic Mass: 502.191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 16
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 245
• XLogP3: -2.6

Experimental Properties

• Color/Form: powder
• Density: 1.374
• Melting Point: No data available
• Boiling Point: 1021.1°Cat760mmHg
• Flash Point: 571.3°C
• Refractive Index: 1.535
• Solubility: H2O: 1 mg/mL
• PSA: 245.37000
• LogP: -0.82180
• Sensitiveness: Moisture Sensitive

Ac-DEVD-CHO Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：EK7643000
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides

Additional information on Ac-DEVD-CHO

Comprehensive Overview of Ac-DEVD-CHO (CAS No. 169332-60-9): A Key Caspase-3 Inhibitor in Apoptosis Research

Ac-DEVD-CHO (CAS No. 169332-60-9) is a potent and selective caspase-3 inhibitor widely used in biochemical and cell biology research. This tetrapeptide aldehyde, with the sequence Ac-Asp-Glu-Val-Asp-CHO, mimics the cleavage site of poly(ADP-ribose) polymerase (PARP), a well-known substrate of caspase-3 during apoptosis. Its ability to reversibly inhibit caspase-3 activity makes it an invaluable tool for studying programmed cell death pathways, neurodegenerative diseases, and cancer therapeutics.

In recent years, the scientific community has shown increasing interest in apoptosis modulators like Ac-DEVD-CHO, driven by breakthroughs in cancer immunotherapy and neuroprotection strategies. Researchers frequently search for "caspase inhibitors for stroke treatment" or "Ac-DEVD-CHO mechanism of action," reflecting its relevance in addressing current biomedical challenges. The compound's selectivity for caspase-3 (CPP32/Yama/apopain) over other caspases (1:1000 ratio against caspase-1) enhances its utility in signal transduction studies.

The molecular structure of Ac-DEVD-CHO features an acetylated N-terminus and a C-terminal aldehyde group, which forms a reversible hemiacetal complex with the catalytic cysteine residue of caspase-3. This structure-activity relationship explains its nanomolar inhibitory potency (IC50 ≈ 15 nM). Its cell-permeable nature allows for both in vitro and ex vivo applications, particularly in models of ischemic brain injury and chemotherapy-induced apoptosis – topics frequently explored in PubMed-indexed studies.

From a technical perspective, Ac-DEVD-CHO demonstrates remarkable stability when stored at -20°C as lyophilized powder, though researchers often inquire about "Ac-DEVD-CHO solubility" (soluble in DMSO or ethanol) and "working concentration for cell assays" (typically 10-100 μM). These practical considerations are crucial for experimental reproducibility, especially in high-throughput screening for neuroprotective compounds or anti-cancer drug discovery programs.

Emerging applications of Ac-DEVD-CHO extend to virology research, where caspase inhibition helps study host-cell apoptosis during viral infections. This aligns with growing public interest in "antiviral therapeutic strategies" post-COVID-19 pandemic. Furthermore, its use in 3D cell culture models and organoid systems addresses the scientific community's shift toward more physiologically relevant experimental platforms.

Quality control of Ac-DEVD-CHO (CAS No. 169332-60-9) typically involves HPLC purity verification (>98%) and mass spectrometry confirmation. Researchers should note that while it effectively blocks execution-phase apoptosis, complementary inhibitors may be needed for comprehensive pathway inhibition. This nuanced understanding responds to frequent search queries about "combining caspase inhibitors" in complex biological systems.

The compound's impact on biomarker discovery deserves special mention. By selectively inhibiting caspase-3, Ac-DEVD-CHO enables precise mapping of downstream proteolytic events, facilitating identification of novel apoptosis signatures – a hot topic in liquid biopsy development for early disease detection. This application synergizes with current trends toward precision medicine and personalized therapeutics.

In conclusion, Ac-DEVD-CHO remains a cornerstone reagent in apoptosis research nearly three decades after its discovery. Its continued relevance stems from both its well-characterized pharmacological properties and adaptability to cutting-edge research paradigms. As investigations into regulated cell death expand to include connections with autophagy and inflammation, this caspase-3 inhibitor will undoubtedly maintain its position as an essential research tool in both academic and pharmaceutical settings.